Cas no 13088-48-7 (Heptanoic acid, 2-oxo-)

• Product Name: Heptanoic acid, 2-oxo-
• CAS No: 13088-48-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD19228080
• CID: 1230402
• PubChem ID: 5282977
• Update Time: 2025-05-26

Heptanoic acid, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-oxo-
• 2-oxoheptanoic acid
• 2-Ketoenanthic acid
• SCHEMBL128063
• 2-oxo-heptanoic acid
• A901105
• DTXSID20415258
• LMFA01060011
• oxoheptanoic acid
• 2-Keto-n-heptylic acid
• CHEBI:179405
• AKOS006381621
• 13088-48-7
• 2-oxoheptanoicacid
• A11260

• MDL： MFCD19228080
• Inchi： 1S/C7H12O3/c1-2-3-4-5-6(8)7(9)10/h2-5H2,1H3,(H,9,10)
• InChI Key： IDDYNNYMUPHFMO-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CCCCC

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on Heptanoic acid, 2-oxo-

Comprehensive Overview of Heptanoic acid, 2-oxo- (CAS No. 13088-48-7): Properties, Applications, and Industry Insights

Heptanoic acid, 2-oxo- (CAS No. 13088-48-7), also known as 2-oxoheptanoic acid, is a versatile organic compound with a growing significance in industrial and research applications. This keto acid derivative belongs to the class of alpha-keto acids, characterized by a carbonyl group adjacent to a carboxylic acid functionality. Its molecular formula, C₇H₁₂O₃, and unique structural features make it valuable in fields ranging from flavor and fragrance synthesis to biochemical research. The compound's intermediate role in metabolic pathways has also attracted attention in life sciences and pharmaceutical development.

Recent trends highlight increasing searches for "sustainable chemical intermediates" and "bio-based keto acids", reflecting industry shifts toward greener chemistry. Heptanoic acid, 2-oxo- aligns with these demands due to its potential derivatization into environmentally friendly solvents and biodegradable polymers. Analytical techniques like GC-MS and HPLC are commonly employed for its characterization, as evidenced by frequent queries about "2-oxoheptanoic acid analysis methods" in scientific databases.

The compound's physical properties include a molecular weight of 144.17 g/mol and melting point range between 35-38°C. Its solubility profile (soluble in polar organic solvents but limited in water) makes it particularly useful in organic synthesis applications. Industry professionals often search for "2-oxoheptanoate derivatives" and "heptanoic acid keto forms", indicating strong interest in its chemical reactivity. The carbonyl group at the alpha position enables diverse reactions including condensations, reductive aminations, and enolate formations.

In flavor chemistry, Heptanoic acid, 2-oxo- serves as precursor for cheese flavor compounds and fruit aroma molecules. This application sector shows growing search volume for "natural flavor enhancers" and "clean-label ingredients". The compound's ability to undergo Strecker degradation contributes to Maillard reaction products, answering frequent queries about "thermal decomposition of keto acids" in food science forums.

From a biochemical perspective, research into 13088-48-7 has expanded due to its relevance in metabolomics studies and enzyme substrate research. Scientific literature reveals increasing investigations of its role in microbial metabolism and amino acid biosynthesis pathways. These applications respond to trending searches about "keto acids in metabolic engineering" and "2-oxoacid dehydrogenase substrates" in academic circles.

Quality specifications for Heptanoic acid, 2-oxo- typically require ≥95% purity (by GC analysis), with strict control of residual solvents and heavy metal content. The pharmaceutical industry shows particular interest in high-purity batches, as seen in search patterns for "CAS 13088-48-7 pharmaceutical grade". Proper storage recommendations include cool, dry conditions in airtight containers to prevent oxidative degradation and moisture absorption.

Emerging applications in material science explore its use as building block for specialty polyesters and coordination polymers. This aligns with growing market interest in "functionalized carboxylic acids" and "metal-organic frameworks precursors". The compound's chelating properties and thermal stability make it suitable for advanced material synthesis, addressing frequent technical inquiries about "thermal behavior of alpha-keto acids".

Regulatory status varies by region, but 13088-48-7 generally falls under standard chemical handling guidelines. Safety data sheets emphasize proper personal protective equipment (PPE) including chemical-resistant gloves and eye protection during handling. These precautions respond to common workplace safety searches about "organic acid handling procedures" and "laboratory chemical storage best practices".

The global market for Heptanoic acid, 2-oxo- reflects increasing demand from Asia-Pacific research centers and European specialty chemical manufacturers. Market analysis reveals particular growth in fine chemical and flavor ingredient sectors, correlating with search trends for "keto acid market forecast" and "specialty carboxylic acid suppliers". Current research publications continue to expand the known applications of this versatile compound.